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Compound of Interest

Compound Name: Tetrachlorophthalic anhydride

Cat. No.: B044441

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations for the
handling and use of Tetrachlorophthalic anhydride (TCPA). The information herein is
intended to equip laboratory and research personnel with the necessary knowledge to mitigate
risks and ensure a safe working environment.

Hazard Identification and Classification

Tetrachlorophthalic anhydride is a chemical intermediate that presents several significant
health hazards. It is classified as a substance that can cause serious eye damage, skin and
respiratory sensitization, and is suspected of causing cancer. Furthermore, it may cause
damage to organs through prolonged or repeated exposure and is very toxic to aquatic life with
long-lasting effects.[1][2]

GHS Hazard Statements:

H317: May cause an allergic skin reaction.[1][2][3]

H318: Causes serious eye damage.[1][2][3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3]

H350/H351: May cause/Suspected of causing cancer.[1][2][3]
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e H372/H373: Causes/May cause damage to organs through prolonged or repeated exposure.

[11[2][3]
e H410: Very toxic to aquatic life with long lasting effects.[1][2][3]

Toxicological Data Summary

Comprehensive toxicological studies have been conducted to determine the acute and chronic
effects of Tetrachlorophthalic anhydride. The following tables summarize the key quantitative

data.
Table 1: Acute Toxicity Data
Endpoint Species Route Value Reference
LD50 Rat Oral > 15,800 mg/kg [11[4]
LD50 Rabbit Dermal > 5,000 mg/kg [1][4]
_ > 3,600
LC50 Rat Inhalation [2]
mg/m3/4h
Study Type  Species Route NOAEL Findings Reference
No significant
13-Week 1500 adverse
Mouse Gavage [5]
Study mg/kg/day effects
observed.
Dose-
] dependent
Not achieved ) )
increases in
(effects seen ]
13-Week kidney
Rat Gavage at lowest ] [5]1[6]
Study weights and
dose of 94
renal tubule
mg/kg/day) o
necrosis/dilati
on.
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Table 3: Carcinogenicity and Mutagenicity

Assay System Result Reference

Group 2B: Possibly

carcinogenic to
Carcinogenicity IARC Classification humans (for [1]

Hexachlorobenzene, a

potential impurity)

Salmonella
Mutagenicity typhimurium (Ames Negative [7]
test)
Chromosomal Chinese Hamster ]
) Negative [7]
Aberrations Ovary (CHO) cells
Sister Chromatid Chinese Hamster )
Negative [7]
Exchanges Ovary (CHO) cells

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of chemical hazards.
While specific study reports for Tetrachlorophthalic anhydride often summarize findings, the
methodologies generally follow established guidelines from organizations like the Organisation
for Economic Co-operation and Development (OECD). Below are representative protocols for
assessing skin sensitization and eye irritation.

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) (based on OECD 406)

The Guinea Pig Maximization Test is a widely used method to assess the potential of a
substance to cause skin sensitization.

Methodology:
e Animal Selection: Healthy, young adult albino guinea pigs are used.

¢ Induction Phase:
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o Intradermal Induction: On day O, three pairs of intradermal injections are made in the
shoulder region of the test animals. These include the test substance in a suitable vehicle,
Freund's Complete Adjuvant (FCA), and the test substance emulsified in FCA.

o Topical Induction: On day 7, the test substance, at a concentration that causes mild to
moderate irritation, is applied to a filter paper patch and placed over the injection sites for
48 hours.

e Challenge Phase:

o On day 21, a non-irritating concentration of the test substance is applied topically to a
naive site on the flank of both test and control animals.

e Observation and Scoring: The challenge sites are observed for erythema and edema at 24
and 48 hours after patch removal. The incidence and severity of the skin reactions in the test
group are compared to the control group. A substance is considered a sensitizer if a
significantly higher proportion of test animals show a positive reaction compared to the
controls.

Serious Eye Damage/Eye Irritation: Bovine Corneal
Opacity and Permeability (BCOP) Test (based on OECD
437)

The BCOP assay is an in vitro method used to identify substances that have the potential to
cause serious eye damage.

Methodology:

o Tissue Preparation: Corneas are obtained from freshly enucleated bovine eyes from
slaughterhouses. The corneas are mounted in a specialized holder, creating an anterior and
posterior chamber.

o Test Substance Application: The test substance is applied to the epithelial surface of the
cornea for a defined period (e.g., 10 minutes for liquids).

o Endpoint Measurement:
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o Opacity: The opacity of the cornea is measured using an opacitometer before and after
exposure to the test substance.

o Permeability: After the exposure period, the permeability of the cornea is assessed by
applying sodium fluorescein to the anterior chamber and measuring its passage into the
posterior chamber using a spectrophotometer.

« Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and
permeability values. This score is used to classify the substance's potential for causing
severe eye damage.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Tetrachlorophthalic
anhydride.

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or fumes.

Personal Protective Equipment:
» Eye Protection: Wear chemical safety goggles and a face shield.[1]

» Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber with a minimum layer
thickness of 0.11 mm) and a lab coat.[4] Contaminated work clothing should not be allowed
out of the workplace.[2]

o Respiratory Protection: If dusts are generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.

Hygiene Practices:

e Wash hands thoroughly after handling and before eating, drinking, or smoking.
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e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust.

First Aid and Emergency Procedures
In the event of exposure, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water. Seek medical attention if irritation or a rash develops.[2]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal
Storage:

» Store in a cool, dry, and well-ventilated place.
o Keep containers tightly closed.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

e Avoid release to the environment.[1]
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Visualized Workflows
Logical Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Health and
Safety of Tetrachlorophthalic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044441#health-and-safety-considerations-for-
handling-tetrachlorophthalic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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